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Compound of Interest

Compound Name: 3,4-Diaminobenzenesulfonic acid

Cat. No.: B1346913

An In-depth Technical Guide to the Physical Properties of 3,4-Diaminobenzenesulfonic Acid

This guide provides a comprehensive overview of the core physical properties of 3,4-
Diaminobenzenesulfonic acid (CAS: 7474-78-4), tailored for researchers, scientists, and
professionals in drug development. It includes a detailed summary of its physicochemical data,
experimental protocols for property determination, and logical diagrams to illustrate key
processes and concepts.

Physicochemical Properties

3,4-Diaminobenzenesulfonic acid is an aromatic sulfonic acid containing two amino
functional groups. Its structure, featuring both acidic (sulfonic acid) and basic (amino) moieties,
results in a versatile zwitterionic character.[1][2] This compound typically appears as a white to
light yellow or brown crystalline solid.[3]

Data Summary

The quantitative physical properties of 3,4-Diaminobenzenesulfonic acid are summarized in
the table below for easy reference and comparison.
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Property Value Source(s)
3,4-diaminobenzenesulfonic
IUPAC Name _ [4]
acid
CAS Number 7474-78-4 [5][6]
Molecular Formula CeHsN203S [5][6]
Molecular Weight 188.20 - 188.21 g/mol [41151[6]
White to light yellow or dark
Appearance } [31[7]
brown solid
-12 °C (Note: This value is
) ) frequently cited but may be
Melting Point _ _ [71[8]1[9]
inaccurate for a crystalline
solid)
Boiling Point 178-179 °C at 3 mmHg [71[8]
Density 0.936 g/mL at 25 °C [7119]
pKa (Predicted) -0.52 £ 0.50 [31[7]
Refractive Index n20/D 1.441 [71[9][10]

Solubility

Soluble in water, aqueous
base, hexane, toluene,

ethanol, and acetone.[2][3][7]

Experimental Protocols

This section details the methodologies for the synthesis and characterization of 3,4-

Diaminobenzenesulfonic acid, as well as standard procedures for determining its key

physical properties.

Synthesis and Characterization

A common method for synthesizing 3,4-Diaminobenzenesulfonic acid is through the

sulfonation of o-phenylenediamine.[11][12][13]
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Objective: To synthesize 3,4-Diaminobenzenesulfonic acid from 1,2-diaminobenzene (o-

phenylenediamine).

Materials:

1,2-diaminobenzene

95-97% Sulfuric acid (H2S0a4)

Water/Ice

Continuous flow microreactor system

Filtration apparatus

NMR spectrometer (e.g., 400 MHZz)

Deuterated DMSO (DMSO-d6) for NMR analysis

Procedure:

Preparation of Sulfonation Mixture: Dissolve 1.48 moles of 1,2-diaminobenzene in 8.16
moles of 95-97% sulfuric acid.[11]

Reaction: Pump the prepared mixture into a continuous flow microreactor. The reactor
consists of multiple modules maintained at a constant reaction temperature (e.g., 180 °C).
[11] The reaction time is controlled by the flow rate and reactor volume (e.g., 5-25 minutes).
[11]

Precipitation: Upon exiting the reactor, rapidly cool the reaction mixture with water. The
product, 3,4-Diaminobenzenesulfonic acid, precipitates out of the solution in an ice-water
bath.[11]

Isolation: Filter the precipitated solid from the reaction mixture.[11][12][13] The product can
be optionally washed with dilute sulfuric acid.[12][13]

Characterization (Purity and ldentity): Dry the isolated white product. Prepare a sample for
Nuclear Magnetic Resonance (NMR) spectroscopy by dissolving it in DMSO-d6.[11] Acquire
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a 'H-NMR spectrum. The absence of isomeric impurities and the characteristic peaks for 3,4-
Diaminobenzenesulfonic acid confirm the product's identity and purity.[11][12]

Melting Point Determination

The melting point is a crucial indicator of a compound's purity.

Objective: To determine the melting point range of a solid organic compound.

Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (sealed at one end)[5]

Thermometer

Sample of 3,4-Diaminobenzenesulfonic acid

Procedure:

Sample Preparation: Place a small amount of the finely powdered, dry compound into a
capillary tube.[7] Tap the tube gently on a hard surface to pack the sample into the sealed
end, aiming for a sample height of 1-2 mm.[5][7]

Apparatus Setup: Place the capillary tube into the heating block of the melting point
apparatus.

Heating: Begin heating the block. For an unknown compound, a rapid initial heating can be
used to find an approximate melting point. For an accurate measurement, heat slowly at a
rate of about 1-2 °C per minute as the temperature approaches the expected melting point.

[1]

Observation and Recording: Observe the sample through the magnifying lens. Record the
temperature (T1) at which the first drop of liquid appears.[1][7] Continue heating and record
the temperature (T2) at which the entire sample has completely melted into a clear liquid.[1]

[7]
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e Reporting: The melting point is reported as the range from T1 to T2. A pure compound will
have a sharp melting point range (typically 0.5-1.0 °C).

Solubility Determination

Solubility tests provide information about the polarity and functional groups present in a
molecule.

Objective: To determine the solubility of 3,4-Diaminobenzenesulfonic acid in various
solvents.

Materials:

e Small test tubes

e Sample of 3,4-Diaminobenzenesulfonic acid

e Solvents: Water, 5% NaOH solution, 5% HCI solution, ethanol, acetone, hexane
Procedure:

« Initial Test: Place approximately 25 mg of the compound into a small test tube.[6]

e Solvent Addition: Add 0.75 mL of the chosen solvent (e.g., water) to the test tube in small
portions.[6]

e Mixing: After each addition, shake the test tube vigorously for at least 60 seconds.[3][6]

o Observation: Observe whether the solid dissolves completely. If it does, the compound is
classified as "soluble" in that solvent. If it remains undissolved, it is "insoluble."[3]

o Acid-Base Testing: For water-insoluble compounds, solubility in 5% NaOH indicates an
acidic functional group, while solubility in 5% HCI indicates a basic functional group.[4][9]
Given its structure, 3,4-Diaminobenzenesulfonic acid is expected to be soluble in both
acidic and basic solutions.

» Repeat: Repeat the procedure for each solvent to be tested.
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Visualizations

The following diagrams, created using the DOT language, illustrate key workflows and

relationships relevant to 3,4-Diaminobenzenesulfonic acid.
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Caption: Synthesis workflow for 3,4-Diaminobenzenesulfonic acid.
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Caption: Experimental workflow for melting point determination.
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Chemical Structure
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Caption: Relationship between structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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